Cas no 2344679-89-4 (Methyl 3-chlorosulfonyl-2-nitrobenzoate)

• Product Name: Methyl 3-chlorosulfonyl-2-nitrobenzoate
• CAS No: 2344679-89-4
• MF: C₈H₆ClNO₆S
• MW: 279.654340267181
• CID: 6225242
• PubChem ID: 139022776
• Update Time: 2025-07-01

Methyl 3-chlorosulfonyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chlorosulfonyl-2-nitrobenzoate
• methyl 3-(chlorosulfonyl)-2-nitrobenzoate
• 2344679-89-4
• EN300-6746060

• Inchi： 1S/C8H6ClNO6S/c1-16-8(11)5-3-2-4-6(17(9,14)15)7(5)10(12)13/h2-4H,1H3
• InChI Key： WNVTWBKSUGBJRJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C(=O)OC)C=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 278.9604358g/mol
• Monoisotopic Mass: 278.9604358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115Ų

Additional information on Methyl 3-chlorosulfonyl-2-nitrobenzoate

Methyl 3-chlorosulfonyl-2-nitrobenzoate (CAS No: 2344679-89-4)

Methyl 3-chlorosulfonyl-2-nitrobenzoate, with the chemical identifier CAS No: 2344679-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both a nitro group and a chlorosulfonyl substituent on a benzoic acid backbone. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The synthesis of Methyl 3-chlorosulfonyl-2-nitrobenzoate involves a series of well-defined chemical transformations that highlight the compound's versatility. The process typically begins with the nitration of benzoic acid derivatives, followed by sulfonylation and subsequent esterification. These steps require precise control over reaction conditions to ensure high yield and purity. The chlorosulfonyl group, in particular, introduces unique reactivity that can be exploited in further functionalization, making this compound a cornerstone in synthetic organic chemistry.

In recent years, Methyl 3-chlorosulfonyl-2-nitrobenzoate has been extensively studied for its potential applications in drug discovery. The nitro group, known for its ability to participate in various chemical reactions such as reduction to amino groups or metal-catalyzed coupling reactions, provides a versatile handle for further derivatization. Additionally, the chlorosulfonyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties. These properties have made this compound a preferred building block in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules.

One of the most compelling aspects of Methyl 3-chlorosulfonyl-2-nitrobenzoate is its role in the development of novel antimicrobial agents. Recent studies have demonstrated its efficacy in inhibiting the growth of various bacterial strains, including those resistant to conventional antibiotics. The mechanism of action likely involves disruption of essential bacterial metabolic pathways, leading to cell death. This finding underscores the importance of nitroaromatic compounds in addressing emerging infectious diseases.

The compound's potential extends beyond antimicrobial applications. Researchers have also explored its utility in the synthesis of anticancer agents. The structural motifs present in Methyl 3-chlorosulfonyl-2-nitrobenzoate can be modified to target specific enzymes or receptors involved in cancer cell proliferation. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory activity against certain kinases and transcription factors, which are critical for cancer progression. These findings highlight the compound's potential as a lead molecule in oncology research.

Furthermore, Methyl 3-chlorosulfonyl-2-nitrobenzoate has shown promise in neuropharmacological research. The ability to functionalize both the nitro and chlorosulfonyl groups allows for the design of molecules that can interact with central nervous system targets. For instance, derivatives have been investigated for their potential as anticonvulsants and neuroprotective agents. The precise structural features of this compound enable fine-tuning of pharmacokinetic properties, which is crucial for developing effective therapeutics.

The synthetic methodologies employed in the preparation of Methyl 3-chlorosulfonyl-2-nitrobenzoate have also been refined to enhance efficiency and sustainability. Green chemistry principles have been increasingly integrated into these processes, minimizing waste and reducing environmental impact. For example, catalytic methods have been developed to replace traditional stoichiometric approaches, thereby improving atom economy and reducing byproduct formation. Such advancements align with global efforts to promote sustainable chemical manufacturing.

The analytical characterization of Methyl 3-chlorosulfonyl-2-nitrobenzoate is another critical aspect that ensures its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical environment, which is essential for understanding its reactivity and biological activity.

In conclusion, Methyl 3-chlorosulfonyl-2-nitrobenzoate (CAS No: 2344679-89-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, including antimicrobial and anticancer treatments. Ongoing research continues to uncover new possibilities for this versatile intermediate, reinforcing its importance in drug discovery and development.